Cas no 1784905-65-2 (Benzenesulfonyl chloride, 3-chloro-2-hydroxy-6-methyl-)

• Product Name: Benzenesulfonyl chloride, 3-chloro-2-hydroxy-6-methyl-
• CAS No: 1784905-65-2
• MF: C₇H₆Cl₂O₃S
• MW: 241.091739177704
• MDL: MFCD28145580
• CID: 5162211
• PubChem ID: 84800758
• Update Time: 2025-10-21

Benzenesulfonyl chloride, 3-chloro-2-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 3-chloro-2-hydroxy-6-methyl-

• MDL： MFCD28145580
• Inchi： 1S/C7H6Cl2O3S/c1-4-2-3-5(8)6(10)7(4)13(9,11)12/h2-3,10H,1H3
• InChI Key： QITXPBXOFNVTOP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(C)C=CC(Cl)=C1O

Additional information on Benzenesulfonyl chloride, 3-chloro-2-hydroxy-6-methyl-

Benzenesulfonyl Chloride, 3-Chloro-2-Hydroxy-6-Methyl-

The compound Benzenesulfonyl Chloride, 3-Chloro-2-Hydroxy-6-Methyl- (CAS No. 1784905-65-2) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a benzenesulfonyl group attached to a chlorine atom and a hydroxyl group at specific positions on the benzene ring. The presence of these functional groups makes it a versatile building block for synthesizing various complex molecules.

Recent studies have highlighted the importance of Benzenesulfonyl Chloride, 3-Chloro-2-Hydroxy-6-Methyl- in the development of advanced materials, particularly in the synthesis of biologically active compounds. Researchers have utilized this compound as a key intermediate in the construction of heterocyclic frameworks, which are essential components in pharmaceuticals and agrochemicals. The ability of this compound to undergo various nucleophilic substitutions and condensation reactions has made it a valuable tool in modern organic chemistry.

One of the most notable advancements involving Benzenesulfonyl Chloride, 3-Chloro-2-Hydroxy-6-Methyl- is its role in the synthesis of enantiomerically enriched compounds. By employing asymmetric catalysis techniques, scientists have successfully utilized this compound to produce chiral intermediates with high enantioselectivity. These intermediates are crucial for the development of novel drugs with improved efficacy and reduced side effects.

In addition to its synthetic applications, Benzenesulfonyl Chloride, 3-Chloro-2-Hydroxy-6-Methyl- has also been studied for its potential in catalytic processes. Recent research has demonstrated its ability to act as a catalyst in certain Suzuki-Miyaura coupling reactions, where it facilitates the formation of carbon-carbon bonds under mild conditions. This discovery has opened new avenues for green chemistry and sustainable synthesis methods.

The structural uniqueness of Benzenesulfonyl Chloride, 3-Chloro-2-Hydroxy-6-Methyl- lies in its combination of electron-withdrawing and electron-donating groups on the aromatic ring. This arrangement not only enhances its reactivity but also allows for precise control over the regiochemistry and stereochemistry of subsequent reactions. Such properties make it an ideal candidate for exploring novel reaction mechanisms and designing innovative synthetic pathways.

From an environmental perspective, researchers have also investigated the degradation pathways of Benzenesulfonyl Chloride, 3-Chloro-2-Hydroxy-6-Methyl- under various conditions. Understanding its stability and biodegradability is crucial for assessing its potential impact on ecosystems and developing strategies for safe handling and disposal.

In conclusion, Benzenesulfonyl Chloride, 3-Chloro-2-Hydroxy-6-Methyl- (CAS No. 1784905-65-) stands out as a pivotal compound in contemporary organic chemistry. Its diverse applications, coupled with recent advancements in its utilization and understanding, underscore its importance in both academic research and industrial settings. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in shaping the future of chemical synthesis and material science.